molecular formula C15H11N3O7 B1623463 [(2,3-Dimethyl-4-oxocyclohexa-2,5-dien-1-ylidene)amino] 3,5-dinitrobenzoate CAS No. 6938-30-3

[(2,3-Dimethyl-4-oxocyclohexa-2,5-dien-1-ylidene)amino] 3,5-dinitrobenzoate

Cat. No. B1623463
CAS RN: 6938-30-3
M. Wt: 345.26 g/mol
InChI Key: DFVPKLOAEGYEOQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

[(2,3-Dimethyl-4-oxocyclohexa-2,5-dien-1-ylidene)amino] 3,5-dinitrobenzoate is a useful research compound. Its molecular formula is C15H11N3O7 and its molecular weight is 345.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality [(2,3-Dimethyl-4-oxocyclohexa-2,5-dien-1-ylidene)amino] 3,5-dinitrobenzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [(2,3-Dimethyl-4-oxocyclohexa-2,5-dien-1-ylidene)amino] 3,5-dinitrobenzoate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

6938-30-3

Product Name

[(2,3-Dimethyl-4-oxocyclohexa-2,5-dien-1-ylidene)amino] 3,5-dinitrobenzoate

Molecular Formula

C15H11N3O7

Molecular Weight

345.26 g/mol

IUPAC Name

[(2,3-dimethyl-4-oxocyclohexa-2,5-dien-1-ylidene)amino] 3,5-dinitrobenzoate

InChI

InChI=1S/C15H11N3O7/c1-8-9(2)14(19)4-3-13(8)16-25-15(20)10-5-11(17(21)22)7-12(6-10)18(23)24/h3-7H,1-2H3

InChI Key

DFVPKLOAEGYEOQ-UHFFFAOYSA-N

SMILES

CC1=C(C(=O)C=CC1=NOC(=O)C2=CC(=CC(=C2)[N+](=O)[O-])[N+](=O)[O-])C

Canonical SMILES

CC1=C(C(=O)C=CC1=NOC(=O)C2=CC(=CC(=C2)[N+](=O)[O-])[N+](=O)[O-])C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.